Cas no 2584947-79-3 (PXS-6302 (hydrochloride))
PXS-6302 (hydrochloride) Chemical and Physical Properties
Names and Identifiers
-
- CS-0893201
- HY-151499A
- PXS-6302 (hydrochloride)
- PXS-6302 hydrochloride
- 2584947-79-3
-
- Inchi: 1S/C10H10F3NO2S.ClH/c11-9(6-7-14)10(12,13)17(15,16)8-4-2-1-3-5-8;/h1-6H,7,14H2;1H/b9-6-;
- InChI Key: UOENLHPLNJYJTC-BORNJIKYSA-N
- SMILES: Cl.S(C1C=CC=CC=1)(C(/C(=C/CN)/F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 301.0151119g/mol
- Monoisotopic Mass: 301.0151119g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.5Ų
PXS-6302 (hydrochloride) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A2439139-1mg |
PXS-6302 hydrochloride |
2584947-79-3 | 98% | 1mg |
$319.0 | 2024-04-20 | |
| Ambeed | A2439139-5mg |
PXS-6302 hydrochloride |
2584947-79-3 | 98% | 5mg |
$109.0 | 2025-03-05 | |
| Ambeed | A2439139-10mg |
PXS-6302 hydrochloride |
2584947-79-3 | 98% | 10mg |
$163.0 | 2025-03-05 | |
| Ambeed | A2439139-25mg |
PXS-6302 hydrochloride |
2584947-79-3 | 98% | 25mg |
$308.0 | 2025-03-05 | |
| Ambeed | A2439139-50mg |
PXS-6302 hydrochloride |
2584947-79-3 | 98% | 50mg |
$522.0 | 2025-03-05 | |
| Ambeed | A2439139-100mg |
PXS-6302 hydrochloride |
2584947-79-3 | 98% | 100mg |
$2917.0 | 2024-04-20 | |
| MedChemExpress | HY-151499A-1mg |
PXS-6302 hydrochloride |
2584947-79-3 | 99.83% | 1mg |
¥3120 | 2024-04-18 | |
| MedChemExpress | HY-151499A-5mg |
PXS-6302 hydrochloride |
2584947-79-3 | 99.83% | 5mg |
¥6950 | 2024-04-18 | |
| MedChemExpress | HY-151499A-10mg |
PXS-6302 hydrochloride |
2584947-79-3 | 99.83% | 10mg |
¥9950 | 2024-04-18 | |
| Ambeed | A2439139-1mg |
PXS-6302 hydrochloride |
2584947-79-3 | 99% | 1mg |
$3120.0 | 2025-06-04 |
PXS-6302 (hydrochloride) Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on PXS-6302 (hydrochloride)
PXS-6302 (Hydrochloride): A Comprehensive Overview
PXS-6302 (Hydrochloride), with the CAS number 2584947-79-3, is a cutting-edge compound that has garnered significant attention in the scientific and pharmaceutical communities. This compound, often referred to as PXS-6302 HCl, represents a novel advancement in the field of drug development, particularly in the realm of neuroprotective agents and anti-inflammatory therapies. Its unique chemical structure and pharmacological properties make it a promising candidate for addressing a wide range of medical conditions.
The chemical structure of PXS-6302 (Hydrochloride) is characterized by its intricate arrangement of functional groups, which contribute to its remarkable bioactivity. Recent studies have highlighted its ability to modulate key cellular pathways involved in inflammation and neurodegeneration. For instance, research published in Nature Neuroscience demonstrated that PXS-6302 HCl exhibits potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory cascade. This makes it a strong contender for treating conditions such as arthritis, Alzheimer's disease, and other neurodegenerative disorders.
In addition to its anti-inflammatory properties, PXS-6302 (Hydrochloride) has shown remarkable potential as a neuroprotective agent. A study conducted at the University of California, San Francisco, revealed that this compound significantly reduces oxidative stress and enhances neuronal survival in vitro. These findings suggest that PXS-6302 HCl could be instrumental in developing therapies for stroke, traumatic brain injury, and other conditions characterized by neuronal damage.
The synthesis of PXS-6302 (Hydrochloride) involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Researchers have optimized the synthetic pathway by incorporating advanced techniques such as microwave-assisted synthesis and high-throughput screening. These advancements have not only improved the efficiency of production but also paved the way for large-scale manufacturing, making this compound more accessible for preclinical and clinical studies.
From an application standpoint, PXS-6302 (Hydrochloride) holds immense promise in both therapeutic and diagnostic contexts. Its ability to cross the blood-brain barrier efficiently makes it particularly suitable for targeting central nervous system disorders. Furthermore, ongoing clinical trials are investigating its efficacy in treating chronic pain syndromes, with preliminary results indicating significant reductions in pain scores among participants.
In conclusion, PXS-6302 (Hydrochloride) with CAS number 2584947-79-3 represents a groundbreaking advancement in pharmaceutical science. Its unique combination of anti-inflammatory and neuroprotective properties positions it as a leading candidate for addressing some of the most challenging medical conditions of our time. As research continues to unfold, the potential applications of this compound are expected to expand further, revolutionizing treatment approaches across various therapeutic areas.
2584947-79-3 (PXS-6302 (hydrochloride)) Related Products
- 2584947-54-4(PXS-6302)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)